Cas no 65756-50-5 (Aminylium, phenyl-)

• Product Name: Aminylium, phenyl-
• CAS No: 65756-50-5
• MF: C₆H₈N
• MW: 94.1344213485718
• CID: 397331
• PubChem ID: 3713298
• Update Time: 2025-04-19

Aminylium, phenyl- Chemical and Physical Properties

Names and Identifiers

• Aminylium, phenyl-
• AGN-PC-0D7BYU
• WOT
• AKOS002935561
• Phenylazanium
• DTXSID50733371
• anilinium
• PAYRUJLWNCNPSJ-UHFFFAOYSA-O
• 65756-50-5

• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/p+1
• InChI Key： PAYRUJLWNCNPSJ-UHFFFAOYSA-O
• SMILES： [NH3+]C1C=CC=CC=1

Computed Properties

• Exact Mass: 94.06574
• Monoisotopic Mass: 94.065674259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• PSA: 27.64